1-{[(4-nitrophenyl)amino]carbonyl}propyl 2-methyl-4-quinolinecarboxylate

• IUPAC Name: [1-(4-nitroanilino)-1-oxobutan-2-yl] 2-methylquinoline-4-carboxylate
• InChI: InChI=1S/C21H19N3O5/c1-3-19(20(25)23-14-8-10-15(11-9-14)24(27)28)29-21(26)17-12-13(2)22-18-7-5-4-6-16(17)18/h4-12,19H,3H2,1-2H3,(H,23,25)
• InChI Key: QMFMUGUBJRNCJL-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1=CC=C(C=C1)[N+](=O)[O-])OC(=O)C2=CC(=NC3=CC=CC=C32)C
• Molecular Formula: C21H19N3O5
• Molecular Weight: 393.4 g/mol

Description

The focus of this analysis is on a novel quinoline derivative, which falls under a broader category of compounds known for their versatility in chemical synthesis and potential biological activities. Quinoline derivatives are a significant focus of research due to their wide range of applications in medicinal chemistry, material science, and as ligands in catalysis.

Synthesis Analysis

The synthesis of quinoline derivatives often involves condensation reactions, where precursors like aminoquinolines react with various agents to form new compounds. For instance, a novel quinoline derivative, 2-amino-4-(2,4,6-trinitrophenylamino)-quinoline-3-carbonitrile, was synthesized through a condensation reaction between 2,4-diaminoquinoline-4-carbonitrile and picric acid in methanol, showcasing the typical approach to quinoline synthesis (Al-Ahmary et al., 2018).

Molecular Structure Analysis

Molecular structure analysis of quinoline derivatives is often conducted using techniques like X-ray crystallography, NMR spectroscopy, and computational methods such as density functional theory (DFT). These analyses reveal details about the molecule's geometry, electronic structure, and the nature of its chemical bonds. For example, computational analysis using DFT provided insights into the stability of a quinoline derivative based on the formation of strong hydrogen bonding (Al-Ahmary et al., 2018).